Cas no 2172244-10-7 (2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-hydroxybenzoic acid)

• Product Name: 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-hydroxybenzoic acid
• CAS No: 2172244-10-7
• MF: C₂₆H₂₄N₂O₇
• MW: 476.477967262268
• CID: 6170102
• PubChem ID: 165581704
• Update Time: 2025-06-14

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2172244-10-7
• EN300-1535617
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-hydroxybenzoic acid

• Inchi： 1S/C26H24N2O7/c29-15-9-10-23(21(11-15)25(32)33)28-24(31)12-16(30)13-27-26(34)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-11,16,22,29-30H,12-14H2,(H,27,34)(H,28,31)(H,32,33)
• InChI Key： IXSOBYHGOCOPIH-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC1C=CC(=CC=1C(=O)O)O)=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.15835111g/mol
• Monoisotopic Mass: 476.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 145Ų

Additional information on 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-hydroxybenzoic acid

Recent Advances in the Study of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-hydroxybenzoic acid (CAS: 2172244-10-7)

The compound 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-hydroxybenzoic acid (CAS: 2172244-10-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybenzoic acid moiety, has been explored for its potential applications in drug development, peptide synthesis, and biomaterial engineering. Recent studies have focused on its role as a versatile building block in the synthesis of complex peptides and its potential as a therapeutic agent.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids during SPPS, and the incorporation of this compound into peptide chains has been shown to enhance the stability and solubility of the resulting peptides. A 2023 study published in the Journal of Peptide Science demonstrated that the hydroxybenzoic acid moiety in this compound can facilitate the formation of stable peptide conjugates with improved pharmacokinetic properties. This finding has significant implications for the development of peptide-based therapeutics.

In addition to its applications in peptide synthesis, 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-hydroxybenzoic acid has also been investigated for its potential as a bioactive molecule. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. The researchers hypothesized that the hydroxybenzoic acid moiety could be responsible for this activity, suggesting that further structural modifications could lead to the development of more potent inhibitors.

Another promising avenue of research involves the use of this compound in the design of self-assembling biomaterials. The Fmoc group is known to promote the formation of supramolecular structures, and the hydroxybenzoic acid moiety can introduce additional functionality. A 2022 study in ACS Biomaterials Science & Engineering explored the use of this compound in the creation of hydrogels with tunable mechanical properties. These hydrogels showed potential for applications in drug delivery and tissue engineering, highlighting the versatility of this molecule.

Despite these advances, challenges remain in the synthesis and application of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-5-hydroxybenzoic acid. For instance, the scalability of its synthesis and the optimization of its bioactive properties require further investigation. However, the growing body of research underscores its potential as a valuable tool in chemical biology and medicinal chemistry. Future studies are expected to explore its applications in targeted drug delivery, enzyme inhibition, and biomaterial design, paving the way for innovative therapeutic strategies.